molecular formula C14H18FNO3 B8368843 1-[4-Fluoro-2-(2-morpholine-4-ylethoxy)phenyl]ethanone

1-[4-Fluoro-2-(2-morpholine-4-ylethoxy)phenyl]ethanone

Cat. No.: B8368843
M. Wt: 267.30 g/mol
InChI Key: HOGDUFKVXQIBNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-Fluoro-2-(2-morpholine-4-ylethoxy)phenyl]ethanone is a useful research compound. Its molecular formula is C14H18FNO3 and its molecular weight is 267.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18FNO3

Molecular Weight

267.30 g/mol

IUPAC Name

1-[4-fluoro-2-(2-morpholin-4-ylethoxy)phenyl]ethanone

InChI

InChI=1S/C14H18FNO3/c1-11(17)13-3-2-12(15)10-14(13)19-9-6-16-4-7-18-8-5-16/h2-3,10H,4-9H2,1H3

InChI Key

HOGDUFKVXQIBNL-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C=C(C=C1)F)OCCN2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.5 g (3.24 mmol) 4-fluoro-2-hydroxyacetophenone, 720 mg (3.87 mmol) N-(2-chloroethyl)morpholine hydrochloride, 900 mg K2CO3 and a catalytic amount of NaI in 20 ml acetone were heated for 20 hours at reflux. The mixture was concentrated, was dissolved in dichloromethane, was washed with water and saturated NaCl solution, was dried and was concentrated once again. Chromatography of the crude product on silica gel (dichloromethane/methanol 0-4%) yielded 730 mg of a clear, colorless oil; ESI-MS [M+H+]=268.15.
Quantity
0.5 g
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reactant
Reaction Step One
Quantity
720 mg
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reactant
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Quantity
900 mg
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reactant
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Quantity
0 (± 1) mol
Type
reactant
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20 mL
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solvent
Reaction Step One

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